![molecular formula C21H26N4O3S2 B4626230 N-[4-(4-morpholinylsulfonyl)phenyl]-4-phenyl-1-piperazinecarbothioamide](/img/structure/B4626230.png)
N-[4-(4-morpholinylsulfonyl)phenyl]-4-phenyl-1-piperazinecarbothioamide
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Overview
Description
N-[4-(4-morpholinylsulfonyl)phenyl]-4-phenyl-1-piperazinecarbothioamide, commonly known as NMS-P118, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of piperazinecarbothioamide derivatives and has been studied extensively for its mechanism of action and physiological effects.
Scientific Research Applications
Synthesis and Structural Studies
- Synthesis of Heterocycles : Research by Matlock et al. (2015) focused on the synthesis of C-substituted morpholines and piperazines, highlighting methods to achieve high levels of regio- and diastereoselectivity.
- Ionic Liquid Crystals : Lava et al. (2009) explored the use of morpholinium cations in designing ionic liquid crystals, observing various mesomorphic behaviors depending on the cation and anion types (Lava, Binnemans, & Cardinaels, 2009).
- Antibacterial Activity : A study by Oliveira et al. (2015) investigated the antimicrobial activity of 4-(Phenylsulfonyl) morpholine, showing its potential in treating diseases caused by microorganisms (Oliveira et al., 2015).
Chemical and Biological Properties
- Sulfomethylation of Macrocycles : Research on the sulfomethylation of piperazine and related macrocycles by van Westrenen and Sherry (1992) provided insights into the formation of mixed-side-chain macrocyclic chelates, significant for medical imaging and therapy applications (van Westrenen & Sherry, 1992).
- Anticancer Activity : Shi et al. (2016) synthesized thiosemicarbazone derivatives with morpholine and piperazine, testing them for anticancer activity against various human cancer cell lines (Shi, Hu, Zhang, & Wu, 2016).
Advanced Material Synthesis
- Phosphorus Dendrimers : A study by Padié et al. (2009) on phosphorus dendrimers with morpholine and piperazine terminal groups provided valuable insights into their synthesis, characterization, and potential for DNA complexation and transfection experiments (Padié, Maszewska, Majchrzak, Nawrot, Caminade, & Majoral, 2009).
Pharmacological Potential
- Hsp90 Inhibitor Derivatives : Barril et al. (2006) discussed novel derivatives of the Hsp90 inhibitor CCT018159, including morpholino and piperazine derivatives, emphasizing their potential in cancer treatment (Barril, Beswick, Collier, Drysdale, Dymock, Fink, Grant, Howes, Jordan, Massey, Surgenor, Wayne, Workman, & Wright, 2006).
properties
IUPAC Name |
N-(4-morpholin-4-ylsulfonylphenyl)-4-phenylpiperazine-1-carbothioamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N4O3S2/c26-30(27,25-14-16-28-17-15-25)20-8-6-18(7-9-20)22-21(29)24-12-10-23(11-13-24)19-4-2-1-3-5-19/h1-9H,10-17H2,(H,22,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IXOIJJGQQHBYIW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=C2)C(=S)NC3=CC=C(C=C3)S(=O)(=O)N4CCOCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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